Cas no 879611-04-8 ((1-isobutylpiperidin-2-yl)methanamine)

• Product Name: (1-isobutylpiperidin-2-yl)methanamine
• CAS No: 879611-04-8
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 2119362
• PubChem ID: 43187047
• Update Time: 2025-05-19

(1-isobutylpiperidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-isobutylpiperidin-2-yl)methanamine
• [1-(2-methylpropyl)piperidin-2-yl]methanamine
• 1-[1-(2-METHYLPROPYL)PIPERIDIN-2-YL]METHANAMINE
• Z326178402
• AKOS016905346
• AKOS000210760
• A1-06032
• EN300-115069
• EKB61104
• GJZHTEIODPUPRD-UHFFFAOYSA-N
• G58329
• 879611-04-8
• SCHEMBL4597568
• DA-01706

• Inchi： 1S/C10H22N2/c1-9(2)8-12-6-4-3-5-10(12)7-11/h9-10H,3-8,11H2,1-2H3
• InChI Key： GJZHTEIODPUPRD-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)CCCCC1CN

Computed Properties

• Exact Mass: 170.178298710Da
• Monoisotopic Mass: 170.178298710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (1-isobutylpiperidin-2-yl)methanamine

Comprehensive Overview of (1-isobutylpiperidin-2-yl)methanamine (CAS No. 879611-04-8): Properties, Applications, and Market Insights

The compound (1-isobutylpiperidin-2-yl)methanamine (CAS No. 879611-04-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative, characterized by an isobutyl substitution and an aminomethyl functional group, serves as a valuable intermediate in synthetic chemistry. Its molecular formula, C10H22N2, and distinct stereochemistry make it a subject of interest for drug discovery and material science applications.

Recent trends in medicinal chemistry highlight the growing demand for piperidine-based compounds, particularly those with branched alkyl chains like the isobutyl group in (1-isobutylpiperidin-2-yl)methanamine. Researchers are actively investigating such structures for their potential in modulating biological targets, with particular focus on neurological and metabolic disorders. The compound's balanced lipophilicity, conferred by its isobutylpiperidine core, makes it particularly interesting for blood-brain barrier penetration studies.

From a synthetic chemistry perspective, 879611-04-8 represents an important building block for the preparation of more complex molecules. The presence of both secondary amine and primary amine functionalities in (1-isobutylpiperidin-2-yl)methanamine allows for diverse chemical modifications, making it versatile for parallel synthesis and combinatorial chemistry approaches. Current literature suggests applications in developing novel ligands for G-protein coupled receptors (GPCRs) and enzyme inhibitors.

The commercial availability of (1-isobutylpiperidin-2-yl)methanamine has increased in recent years, reflecting its growing importance in research and development. Market analysis indicates steady growth in demand for such specialty piperidine derivatives, particularly from pharmaceutical companies engaged in central nervous system (CNS) drug discovery programs. The compound's stability under standard laboratory conditions and relatively straightforward synthesis pathway contribute to its accessibility.

Quality control aspects of CAS 879611-04-8 are crucial for research applications. Reputable suppliers typically provide the compound with ≥95% purity (HPLC), with detailed characterization including 1H NMR, 13C NMR, and mass spectrometry data. The stereochemical purity is particularly important for biological studies, as different stereoisomers of (1-isobutylpiperidin-2-yl)methanamine may exhibit distinct pharmacological profiles.

Environmental and safety considerations for handling 879611-04-8 follow standard laboratory protocols for amine-containing compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this material. The compound's physicochemical properties, including its solubility profile (soluble in common organic solvents like methanol and dichloromethane) and melting point range, are well-documented in technical datasheets.

Recent patent literature reveals innovative applications of (1-isobutylpiperidin-2-yl)methanamine derivatives in various therapeutic areas. Particularly noteworthy is its incorporation into novel scaffolds targeting neurotransmitter systems. The compound's structural features allow for optimization of both potency and selectivity in drug candidates, addressing current challenges in medicinal chemistry such as off-target effects and metabolic stability.

Analytical methods for CAS No. 879611-04-8 typically employ reverse-phase HPLC with UV detection, though advanced techniques like LC-MS are increasingly used for impurity profiling. Stability studies indicate that the compound remains stable under recommended storage conditions (typically 2-8°C in airtight containers), with no significant degradation observed over extended periods when properly handled.

The global market for piperidine-based building blocks like (1-isobutylpiperidin-2-yl)methanamine is projected to grow at a compound annual growth rate (CAGR) of approximately 6-8% over the next five years. This growth is driven by expanding pharmaceutical R&D budgets and increasing interest in nitrogen-containing heterocycles for drug development. Regional analysis shows particularly strong demand from North American and European research institutions.

Future research directions for 879611-04-8 and related compounds include exploration of their potential in asymmetric synthesis and as chiral auxiliaries. The stereogenic center present in (1-isobutylpiperidin-2-yl)methanamine offers opportunities for developing enantioselective transformations, which are highly valuable in the synthesis of optically active pharmaceutical compounds. Computational chemistry studies are also investigating the conformational preferences of this molecule to better understand its interactions with biological targets.

In conclusion, (1-isobutylpiperidin-2-yl)methanamine (CAS No. 879611-04-8) represents an important compound in modern chemical research with diverse applications in drug discovery and material science. Its unique structural features, commercial availability, and potential for further derivatization ensure its continued relevance in scientific investigations. As research into nitrogen-containing heterocycles advances, this compound is likely to play an increasingly significant role in the development of novel therapeutic agents and functional materials.